{(5Z)-5-[(3-{4-[(2-fluorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid

Specification

• Molecular Formula: C28H20FN3O4S2
• Molecular Weight: 545.6 g/mol
• IUPAC Name: 2-[(5Z)-5-[[3-[4-[(2-fluorophenyl)methoxy]phenyl]-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• Standard InChI: InChI=1S/C28H20FN3O4S2/c29-23-9-5-4-6-19(23)17-36-22-12-10-18(11-13-22)26-20(15-32(30-26)21-7-2-1-3-8-21)14-24-27(35)31(16-25(33)34)28(37)38-24/h1-15H,16-17H2,(H,33,34)/b24-14-
• Standard InChI Key: GYAPMLCZKULZGK-OYKKKHCWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)OCC4=CC=CC=C4F)/C=C\5/C(=O)N(C(=S)S5)CC(=O)O
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)OCC4=CC=CC=C4F)C=C5C(=O)N(C(=S)S5)CC(=O)O

Introduction

{(5Z)-5-[(3-{4-[(2-fluorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is a complex organic molecule characterized by its unique structural features. It contains a thiazolidinone core, which is a five-membered ring containing sulfur and nitrogen, and is substituted with various functional groups including a pyrazole moiety and a fluorobenzyl ether. The molecular formula is C27H24FN3O3S, and it has a molecular weight of approximately 495.56 g/mol.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions starting from commercially available reagents. Although specific synthesis details for this exact compound are not widely documented, similar compounds often require careful control of reaction conditions to achieve high yields and purity.

Characterization of such compounds is typically performed using advanced spectroscopic techniques such as 1H and 13C nuclear magnetic resonance (NMR) spectroscopy, and liquid chromatography–mass spectrometry (LC–MS) to confirm the molecular structure and purity.

Potential Biological Activities

Thiazolidinones, in general, have been explored for their potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. While specific biological activity data for {(5Z)-5-[(3-{4-[(2-fluorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is not available, its structural features suggest potential for similar applications.